Cas no 40188-85-0 (Methyl 2-amino-3,6-dichlorobenzoate)

• Product Name: Methyl 2-amino-3,6-dichlorobenzoate
• CAS No: 40188-85-0
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD12159837
• CID: 4795233
• PubChem ID: 60837463
• Update Time: 2025-09-22

Methyl 2-amino-3,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3,6-dichlorobenzoate
• CS-0347190
• G72982
• EN300-881255
• 40188-85-0
• Benzoic acid, 2-amino-3,6-dichloro-, methyl ester
• Methyl 2-amino-3,6-dichlorobenzoate

• MDL： MFCD12159837
• Inchi： 1S/C8H7Cl2NO2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,11H2,1H3
• InChI Key： FAASGTKBZHSTPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)OC)N)Cl

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-amino-3,6-dichlorobenzoate

Methyl 2-amino-3,6-dichlorobenzoate (CAS No. 40188-85-0): Properties, Applications, and Market Insights

Methyl 2-amino-3,6-dichlorobenzoate (CAS No. 40188-85-0) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This chlorinated benzoate derivative is known for its unique chemical structure, which makes it a valuable intermediate in synthetic chemistry. The compound's molecular formula is C₈H₇Cl₂NO₂, and it features an amino group and two chlorine atoms attached to a benzene ring, esterified with a methyl group.

The growing interest in Methyl 2-amino-3,6-dichlorobenzoate is driven by its versatility in drug discovery and crop protection. Researchers are increasingly exploring its potential as a building block for active pharmaceutical ingredients (APIs) and herbicides. Recent studies highlight its role in the synthesis of novel compounds with enhanced bioactivity, aligning with the global demand for sustainable and efficient chemical solutions.

One of the key advantages of Methyl 2-amino-3,6-dichlorobenzoate is its stability under various reaction conditions, making it suitable for multi-step synthesis. Its electron-withdrawing chlorine substituents influence the reactivity of the benzene ring, enabling selective functionalization. This property is particularly valuable in medicinal chemistry, where precise molecular modifications are critical for optimizing drug efficacy and safety.

In the agrochemical sector, Methyl 2-amino-3,6-dichlorobenzoate serves as a precursor for herbicidal agents targeting resistant weed species. With the rising concern over herbicide resistance and environmental impact, this compound offers a promising avenue for developing next-generation crop protection solutions. Its compatibility with green chemistry principles further enhances its appeal in sustainable agriculture.

The market for Methyl 2-amino-3,6-dichlorobenzoate is expanding, fueled by advancements in custom synthesis and contract manufacturing. Pharmaceutical and agrochemical companies are increasingly outsourcing the production of high-purity intermediates to specialized suppliers, ensuring cost efficiency and regulatory compliance. This trend underscores the importance of reliable sourcing and quality control in the supply chain.

From a regulatory perspective, Methyl 2-amino-3,6-dichlorobenzoate is subject to standard safety and handling protocols for industrial chemicals. Proper storage, labeling, and disposal practices are essential to minimize risks associated with its use. Manufacturers and end-users must adhere to guidelines set by organizations such as the Environmental Protection Agency (EPA) and European Chemicals Agency (ECHA).

Innovations in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have improved the characterization and quality assessment of Methyl 2-amino-3,6-dichlorobenzoate. These advancements enable precise quantification of impurities and ensure batch-to-batch consistency, meeting the stringent requirements of end-use applications.

Looking ahead, the demand for Methyl 2-amino-3,6-dichlorobenzoate is expected to grow, driven by its role in high-value chemical synthesis. Emerging markets in Asia-Pacific and Latin America present new opportunities for suppliers, as local industries invest in research and development (R&D) capabilities. Collaboration between academia and industry will further unlock the compound's potential in cutting-edge applications.

In summary, Methyl 2-amino-3,6-dichlorobenzoate (CAS No. 40188-85-0) is a pivotal chemical intermediate with broad utility across multiple sectors. Its unique properties, coupled with evolving market dynamics, position it as a key player in the future of specialty chemicals. Stakeholders must stay informed about technological and regulatory developments to capitalize on its growing significance.